Cas no 104881-77-8 (1-Propanaminium,3-carboxy-2-[(10-iodo-1-oxooctadecyl)oxy]-N,N,N-trimethyl-, inner salt)

1-Propanaminium,3-carboxy-2-[(10-iodo-1-oxooctadecyl)oxy]-N,N,N-trimethyl-, inner salt structure
104881-77-8 structure
Product Name:1-Propanaminium,3-carboxy-2-[(10-iodo-1-oxooctadecyl)oxy]-N,N,N-trimethyl-, inner salt
CAS No:104881-77-8
MF:C25H48INO4
MW:553.55740070343
CID:159960
PubChem ID:128701
Update Time:2025-04-19

1-Propanaminium,3-carboxy-2-[(10-iodo-1-oxooctadecyl)oxy]-N,N,N-trimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium,3-carboxy-2-[(10-iodo-1-oxooctadecyl)oxy]-N,N,N-trimethyl-, inner salt
    • 10-iodostearyl carnitine
    • 10-Iodooctadecanoyl carnitine
    • 10-Monoiodooctadecanoyl carnitine
    • 10-Monoiodostearyl carnitine
    • 3-[(10-iodooctadecanoyl)oxy]-4-(trimethylammonio)butanoate
    • 3-[(10-Iodooctadecanoyl)oxy]-4-(trimethylazaniumyl)butanoate
    • DTXSID30909259
    • 3-(10-iodooctadecanoyloxy)-4-(trimethylazaniumyl)butanoate
    • 104881-77-8
    • Inchi: 1S/C25H48INO4/c1-5-6-7-8-11-14-17-22(26)18-15-12-9-10-13-16-19-25(30)31-23(20-24(28)29)21-27(2,3)4/h22-23H,5-21H2,1-4H3
    • InChI Key: KSQIFPNSTHVIRE-UHFFFAOYSA-N
    • SMILES: IC(CCCCCCCC)CCCCCCCCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

  • Exact Mass: 539.28400
  • Monoisotopic Mass: 553.262802
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 21
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.3
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 49.36000
  • LogP: 5.89280

1-Propanaminium,3-carboxy-2-[(10-iodo-1-oxooctadecyl)oxy]-N,N,N-trimethyl-, inner salt Related Literature

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